Cas no 2418667-40-8 (3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid)

• Product Name: 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid
• CAS No: 2418667-40-8
• MF: C₁₇H₂₃FO₈S
• MW: 406.42312836647
• CID: 5677437
• PubChem ID: 165773511
• Update Time: 2025-07-26

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid
• 2418667-40-8
• EN300-26631656
• 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C17H23FO8S/c1-9-12(7-24-8-13(19)25-17(4,5)6)10(2)15(26-27(18,22)23)11(3)14(9)16(20)21/h7-8H2,1-6H3,(H,20,21)
• InChI Key： LNCWYBSYQXVZHQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(C(=O)O)C(C)=C(COCC(=O)OC(C)(C)C)C=1C)F

Computed Properties

• Exact Mass: 406.10976702g/mol
• Monoisotopic Mass: 406.10976702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid

Professional Introduction to Compound with CAS No. 2418667-40-8 and Product Name: 3-[[2-(Tert-butoxy)-2-oxoethoxy]methyl]-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic Acid

The compound with the CAS number 2418667-40-8 and the product name 3-[[2-(Tert-butoxy)-2-oxoethoxy]methyl]-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that exhibit remarkable potential in various biological and chemical applications. Its unique structural features, characterized by a fluorosulfonyl oxy group and a tert-butoxy moiety, make it a versatile intermediate in the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the fluorosulfonyl oxy group in this compound not only contributes to its stability but also facilitates its role as a key intermediate in the development of drugs targeting neurological disorders. The tert-butoxy group, on the other hand, provides steric hindrance, which is crucial for optimizing pharmacokinetic properties.

In the realm of drug discovery, this compound has shown promise in preclinical trials as a precursor for synthesizing molecules that interact with specific enzymes and receptors. The trimethylbenzoic acid backbone is well-documented for its role in enhancing drug solubility and bioavailability, making it an attractive scaffold for further derivatization. Researchers have been particularly interested in its potential application in the treatment of inflammation and pain management.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. The 2-(Tert-butoxy)-2-oxoethoxymethyl group introduces a reactive site that can be further functionalized, allowing chemists to tailor the properties of the final drug candidate. This flexibility is invaluable in medicinal chemistry, where precision and specificity are paramount.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the necessary functional groups efficiently. These methods align with contemporary trends in green chemistry, emphasizing sustainability and minimal waste generation.

From a biological perspective, the compound's structure suggests interactions with proteins involved in signal transduction pathways. Preliminary docking studies have indicated that it may bind to enzymes associated with metabolic disorders, offering a potential therapeutic intervention. The fluorosulfonyl oxy group is particularly noteworthy for its ability to modulate enzyme activity through subtle changes in electronic distribution.

The pharmaceutical industry has been increasingly leveraging fluorinated compounds due to their favorable pharmacokinetic profiles. This trend is reflected in the growing number of fluorinated drugs approved by regulatory agencies worldwide. The compound under discussion is no exception, with its unique structural attributes positioning it as a candidate for future clinical development.

In conclusion, the compound with CAS no. 2418667-40-8 and product name 3-[[2-(Tert-butoxy)-2-oxoethoxy]methyl]-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid represents a significant contribution to pharmaceutical chemistry. Its structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for fluorinated derivatives, this compound is poised to play an important role in shaping the future of drug development.